Cas no 1890951-73-1 (5-(Ethoxymethyl)nicotinic acid)

• Product Name: 5-(Ethoxymethyl)nicotinic acid
• CAS No: 1890951-73-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD32632139
• CID: 5074187
• Update Time: 2026-03-01

5-(Ethoxymethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Ethoxymethyl)nicotinic acid

• MDL： MFCD32632139
• Inchi： 1S/C9H11NO3/c1-2-13-6-7-3-8(9(11)12)5-10-4-7/h3-5H,2,6H2,1H3,(H,11,12)
• InChI Key： DCOWFTSOLDRMGV-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=NC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4

Additional information on 5-(Ethoxymethyl)nicotinic acid

Research Brief on 5-(Ethoxymethyl)nicotinic Acid (CAS: 1890951-73-1): Recent Advances and Applications

The compound 5-(Ethoxymethyl)nicotinic acid (CAS: 1890951-73-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nicotinic acid derivative is increasingly recognized for its potential as a versatile building block in drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents targeting various diseases, including metabolic disorders and inflammatory conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(Ethoxymethyl)nicotinic acid as a key intermediate in the synthesis of small molecule inhibitors targeting G protein-coupled receptors (GPCRs). The research team successfully incorporated this compound into a series of novel analogs, which exhibited improved pharmacokinetic properties compared to earlier generations of inhibitors. The ethoxymethyl group was found to enhance metabolic stability while maintaining target affinity, making it a valuable modification for drug design.

In the area of metabolic disease research, 5-(Ethoxymethyl)nicotinic acid has shown promise as a precursor for developing new antidiabetic agents. A recent patent application (WO2023056421) describes its use in creating PPARγ modulators with reduced side effects compared to existing thiazolidinedione drugs. The compound's unique structure allows for selective modulation of PPARγ activity, potentially addressing the limitations of current therapies for type 2 diabetes.

Significant progress has also been made in understanding the compound's physicochemical properties. Computational studies published in ACS Omega (2024) provided detailed insights into the molecular interactions of 5-(Ethoxymethyl)nicotinic acid with biological targets. The research employed molecular docking and dynamics simulations to predict binding modes and affinity, supporting its potential as a scaffold for designing new bioactive molecules.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 5-(Ethoxymethyl)nicotinic acid. A 2024 report in Organic Process Research & Development described an optimized catalytic process that increased yield while reducing environmental impact. This development is particularly important as demand for the compound grows in both academic and industrial research settings.

Looking forward, 5-(Ethoxymethyl)nicotinic acid continues to be a focus of investigation for multiple applications. Current research directions include its potential in developing antiviral agents, as preliminary studies suggest its derivatives may interfere with viral replication mechanisms. Additionally, its role in creating novel metal-organic frameworks for drug delivery systems is being explored, leveraging its coordination chemistry properties.